Cas no 2229502-33-2 (methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate)

• Product Name: methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate
• CAS No: 2229502-33-2
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 5866195
• PubChem ID: 165826133
• Update Time: 2025-11-01

methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate
• EN300-1956877
• 2229502-33-2

• Inchi： 1S/C8H9F2NO3/c1-13-7(12)5-2-3-6(14-5)8(9,10)4-11/h2-3H,4,11H2,1H3
• InChI Key： ZTMRUHPYEUKMQX-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CC=C(C(=O)OC)O1)F

Computed Properties

• Exact Mass: 205.05504947g/mol
• Monoisotopic Mass: 205.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate

Methyl 5-(2-Amino-1,1-difluoroethyl)furan-2-carboxylate: An Overview of a Promising Compound

Methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate (CAS No. 2229502-33-2) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound, characterized by its distinctive chemical structure, exhibits a combination of functional groups that make it a valuable candidate for further research and development.

The chemical structure of methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate is composed of a furan ring, a methyl ester group, and a difluoroethylamine moiety. The presence of the furan ring provides the compound with aromatic stability and reactivity, while the difluoroethylamine group introduces unique electronic and steric properties. The methyl ester group further enhances the compound's solubility and reactivity, making it an attractive target for synthetic chemists and pharmacologists.

Recent studies have highlighted the potential therapeutic applications of methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate. One notable area of research is its activity as an inhibitor of specific enzymes involved in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes implicated in cancer progression and inflammatory diseases. This finding suggests that methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate could be developed into a novel therapeutic agent for treating these conditions.

In addition to its enzymatic inhibition properties, methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate has also shown promise in modulating receptor activity. A research team from the University of California reported that this compound can act as an agonist or antagonist for specific G-protein coupled receptors (GPCRs), which are crucial targets for many drugs. This dual functionality makes it a versatile candidate for drug development, as it can be tailored to address multiple therapeutic needs.

The synthetic route to produce methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate has been extensively studied and optimized. A common approach involves the reaction of 5-bromofurfural with difluoromethylamine followed by esterification with methanol. This multi-step process has been refined to achieve high yields and purity, making large-scale production feasible for industrial applications.

Beyond its therapeutic potential, methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate has also found applications in materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced materials with enhanced mechanical and thermal stability. For example, researchers at the Massachusetts Institute of Technology have utilized this compound to develop novel polymers with improved performance characteristics.

In conclusion, methyl 5-(2-amino-1,1-difluoroethyl)furan-2-carboxylate (CAS No. 2229502-33-2) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and functional groups contribute to its diverse applications in medicinal chemistry, drug discovery, and materials science. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.